Cas no 1421526-03-5 (N-3-(2-phenyl-1H-imidazol-1-yl)propyl-2-(trifluoromethyl)benzamide)

• Product Name: N-3-(2-phenyl-1H-imidazol-1-yl)propyl-2-(trifluoromethyl)benzamide
• CAS No: 1421526-03-5
• MF: C₂₀H₁₈F₃N₃O
• MW: 373.371634960175
• CID: 6206050
• PubChem ID: 71789015
• Update Time: 2025-10-25

N-3-(2-phenyl-1H-imidazol-1-yl)propyl-2-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-3-(2-phenyl-1H-imidazol-1-yl)propyl-2-(trifluoromethyl)benzamide
• AKOS024538795
• F6209-0143
• 1421526-03-5
• N-[3-(2-phenyl-1H-imidazol-1-yl)propyl]-2-(trifluoromethyl)benzamide
• N-[3-(2-PHENYLIMIDAZOL-1-YL)PROPYL]-2-(TRIFLUOROMETHYL)BENZAMIDE
• N-(3-(2-phenyl-1H-imidazol-1-yl)propyl)-2-(trifluoromethyl)benzamide

• Inchi： 1S/C20H18F3N3O/c21-20(22,23)17-10-5-4-9-16(17)19(27)25-11-6-13-26-14-12-24-18(26)15-7-2-1-3-8-15/h1-5,7-10,12,14H,6,11,13H2,(H,25,27)
• InChI Key： SSDJPNZPHSREOD-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C(NCCCN1C=CN=C1C1C=CC=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 373.14019669g/mol
• Monoisotopic Mass: 373.14019669g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 46.9Ų

Additional information on N-3-(2-phenyl-1H-imidazol-1-yl)propyl-2-(trifluoromethyl)benzamide

Comprehensive Overview of N-3-(2-phenyl-1H-imidazol-1-yl)propyl-2-(trifluoromethyl)benzamide (CAS No. 1421526-03-5)

In the realm of pharmaceutical and organic chemistry, N-3-(2-phenyl-1H-imidazol-1-yl)propyl-2-(trifluoromethyl)benzamide (CAS No. 1421526-03-5) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its imidazole and trifluoromethyl moieties, is a subject of ongoing research in drug discovery and material science. Its molecular formula and intricate architecture make it a promising candidate for various biomedical applications, particularly in the development of small-molecule inhibitors and targeted therapies.

The imidazole ring in N-3-(2-phenyl-1H-imidazol-1-yl)propyl-2-(trifluoromethyl)benzamide is a well-known pharmacophore, often associated with enzyme inhibition and receptor modulation. This structural motif is prevalent in many FDA-approved drugs, underscoring its importance in medicinal chemistry. The presence of the trifluoromethyl group further enhances the compound's metabolic stability and lipophilicity, traits highly sought after in drug design. Researchers are particularly interested in how these properties can be leveraged to improve bioavailability and therapeutic efficacy.

Recent trends in AI-driven drug discovery have spotlighted compounds like N-3-(2-phenyl-1H-imidazol-1-yl)propyl-2-(trifluoromethyl)benzamide. Machine learning models are being employed to predict its binding affinities and ADMET profiles (Absorption, Distribution, Metabolism, Excretion, and Toxicity), accelerating the identification of potential therapeutic targets. This aligns with the growing demand for computational chemistry tools that streamline the drug development process. Additionally, the compound's synthetic versatility makes it a valuable scaffold for structure-activity relationship (SAR) studies, a hot topic in contemporary research.

From a commercial perspective, N-3-(2-phenyl-1H-imidazol-1-yl)propyl-2-(trifluoromethyl)benzamide is often discussed in the context of custom synthesis and contract research organizations (CROs). Its CAS No. 1421526-03-5 serves as a critical identifier for procurement and regulatory compliance. Suppliers and researchers frequently search for high-purity samples of this compound, emphasizing the need for reliable analytical methods such as HPLC and NMR spectroscopy to ensure quality control.

Environmental and green chemistry considerations are also shaping the discourse around this compound. Innovations in solvent-free synthesis and catalytic processes are being explored to minimize the ecological footprint of producing such complex molecules. This resonates with the broader push for sustainable pharmaceutical manufacturing, a priority for both academia and industry.

In summary, N-3-(2-phenyl-1H-imidazol-1-yl)propyl-2-(trifluoromethyl)benzamide (CAS No. 1421526-03-5) represents a fascinating intersection of chemistry, biology, and technology. Its multifaceted applications—from drug discovery to material science—highlight its relevance in modern scientific endeavors. As research continues to unravel its full potential, this compound is poised to remain a key player in the advancement of precision medicine and innovative therapeutics.